Cas no 54397-83-0 (12(S)-Hydroxy (5Z,8Z,10E,14Z)-Eicosatetraenoic Acid)
54397-83-0 structure
Product Name:12(S)-Hydroxy (5Z,8Z,10E,14Z)-Eicosatetraenoic Acid
CAS No:54397-83-0
MF:C20H32O3
MW:320.466286659241
CID:367177
PubChem ID:24895806
Update Time:2025-04-19
12(S)-Hydroxy (5Z,8Z,10E,14Z)-Eicosatetraenoic Acid Chemical and Physical Properties
Names and Identifiers
-
- 5,8,10,14-Eicosatetraenoicacid, 12-hydroxy-, (5Z,8Z,10E,12S,14Z)-
- 12(S)-Hydroxy-(5Z,8Z,10E,14Z)-eicosatetraenoic Acid
- 12(S)-HETE
- 12(S)-HETE Lipid Maps MS Standard
- 12(S)-Hydroxy (5Z,8Z,10E,14Z)-Eicosatetraenoic Acid
- (S)-12-HETE
-
- Inchi： 1S/C20H32O3/c1-2-3-4-5-10-13-16-19(21)17-14-11-8-6-7-9-12-15-18-20(22)23/h7-11,13-14,17,19,21H,2-6,12,15-16,18H2,1H3,(H,22,23)/b9-7-,11-8-,13-10-,17-14+/t19-/m0/s1
- InChI Key： ZNHVWPKMFKADKW-LQWMCKPYSA-N
- SMILES： O[C@H](/C=C/C=C\C/C=C\CCCC(=O)O)C/C=C\CCCCC
Computed Properties
- Exact Mass: 320.23500
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 23
- Rotatable Bond Count: 14
- Complexity: 392
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 4
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- XLogP3: 5.2
- Topological Polar Surface Area: 57.5
Experimental Properties
- Color/Form: Not determined
- Flash Point: Fahrenheit: 57.2 ° f
Celsius: 14 ° c - PSA: 57.53000
- LogP: 5.18750
- Color/Form: ~100 μg/mL in ethanol
- Solubility: Not determined
12(S)-Hydroxy (5Z,8Z,10E,14Z)-Eicosatetraenoic Acid Security Information
-
Symbol:
- Signal Word：Danger
- Hazard Statement： H225-H319
- Warning Statement： P210-P280-P305+P351+P338-P337+P313-P403+P235
- Hazardous Material transportation number：UN 1170 3/PG 2
- WGK Germany：1
- Hazard Category Code： 11
- Safety Instruction： S7-S16-S26-S36
- FLUKA BRAND F CODES：8-10-23
-
Hazardous Material Identification：
- Risk Phrases：R11
- Storage Condition：−20°C
12(S)-Hydroxy (5Z,8Z,10E,14Z)-Eicosatetraenoic Acid Customs Data
- HS CODE：2918199090
- Customs Data：
China Customs Code:
2918199090Overview:
HS: 2918199090. Other alcohol containing but not other oxy carboxylic acids(Including its anhydride\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2918199090 other carboxylic acids with alcohol function but without other oxygen function, their anhydrides, halides, peroxides, peroxyacids and their derivatives.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%
12(S)-Hydroxy (5Z,8Z,10E,14Z)-Eicosatetraenoic Acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | H873308-10μg |
12-HETE |
54397-83-0 | ≥98%, | 10μg |
￥3,980.00 | 2022-01-13 | |
| TRC | H825285-0.1mg |
12(S)-Hydroxy (5Z,8Z,10E,14Z)-Eicosatetraenoic Acid |
54397-83-0 | 0.1mg |
$ 385.00 | 2022-06-04 | ||
| TRC | H825285-1mg |
12(S)-Hydroxy (5Z,8Z,10E,14Z)-Eicosatetraenoic Acid |
54397-83-0 | 1mg |
$3898.00 | 2023-05-18 | ||
| TRC | H825285-10mg |
12(S)-Hydroxy (5Z,8Z,10E,14Z)-Eicosatetraenoic Acid |
54397-83-0 | 10mg |
$10723.00 | 2023-05-18 | ||
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajci65138-25ug |
12(S)-HETE |
54397-83-0 | 98% | 25ug |
￥1622.00 | 2023-09-08 | |
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajci65138-50ug |
12(S)-HETE |
54397-83-0 | 98% | 50ug |
￥2979.00 | 2023-09-08 | |
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajci65138-100ug |
12(S)-HETE |
54397-83-0 | 98% | 100ug |
￥4380.00 | 2023-09-08 | |
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajci65140-10ug |
12(S)-HETE MaxSpec? Standard |
54397-83-0 | 98% | 10ug |
￥2031.00 | 2023-09-08 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1208636-10g |
12(S)-HETE |
54397-83-0 | 98% | 10g |
￥5572 | 2023-04-13 | |
| TRC | H825285-.1mg |
12(S)-Hydroxy (5Z,8Z,10E,14Z)-Eicosatetraenoic Acid |
54397-83-0 | 1mg |
$465.00 | 2023-05-18 |
12(S)-Hydroxy (5Z,8Z,10E,14Z)-Eicosatetraenoic Acid Related Literature
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
54397-83-0 (12(S)-Hydroxy (5Z,8Z,10E,14Z)-Eicosatetraenoic Acid) Related Products
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- 109430-11-7(5,8,12,14,17-Eicosapentaenoicacid, 11-hydroxy-, (5Z,8Z,11R,12E,14Z,17Z)-)
- 141545-44-0((5z,7e,9s,11z,14z,17z)-9-hydroxy-5,7,11,14,17-icosapentaenoic Aci D)
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